Cas no 34008-93-0 (ethyl isobutyl sulfone)
ethyl isobutyl sulfone structure
Product Name:ethyl isobutyl sulfone
CAS No:34008-93-0
MF:C6H14O2S
MW:150.239161014557
CID:918663
PubChem ID:824011
Update Time:2025-04-19
ethyl isobutyl sulfone Chemical and Physical Properties
Names and Identifiers
-
- ethyl isobutyl sulfone
- 1-ethylsulfonyl-2-methylpropane
- 1-(Ethylsulfonyl)-2-methylpropane
- 1-Ethanesulfonyl-2-methyl-propane
- propane, 1-(ethylsulfonyl)-2-methyl-
- SCHEMBL40260
- 34008-93-0
- HMS1703N05
- DTXSID50356423
- AKOS000671059
-
- Inchi: 1S/C6H14O2S/c1-4-9(7,8)5-6(2)3/h6H,4-5H2,1-3H3
- InChI Key: NJAKRNRJVHIIDT-UHFFFAOYSA-N
- SMILES: S(CC)(CC(C)C)(=O)=O
Computed Properties
- Exact Mass: 150.07152
- Monoisotopic Mass: 150.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
ethyl isobutyl sulfone Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
34008-93-0 (ethyl isobutyl sulfone) Related Products
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